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For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the rheological properties of
monomer mixtures composed of triethylene glycol dimethacrylate (TEGDMA) and bisphenol A-
glycidyl dimethacrylate (Bis-GMA), which are fundamental components in the formulation of
dental resins and other biomaterials. Understanding the viscosity and flow behavior of these
mixtures is critical for optimizing handling characteristics, ensuring proper adaptation of
restorative materials, and predicting performance.

Core Concepts in the Rheology of TEGDMA/Bis-
GMA Mixtures

The rheological behavior of TEGDMA and Bis-GMA mixtures is primarily dictated by the
interplay of their molecular structures. Bis-GMA is a large, rigid molecule with strong
intermolecular hydrogen bonding, leading to very high viscosity (approximately 600-1000 Pa:-s).
[1] In contrast, TEGDMA is a smaller, more flexible molecule with a significantly lower viscosity
(approximately 0.01-0.05 Pa-s).[1] Consequently, TEGDMA is commonly employed as a diluent
to reduce the viscosity of Bis-GMA-based resin systems, making them clinically manageable.[2]

[3]

Unfilled mixtures of Bis-GMA and TEGDMA typically exhibit Newtonian behavior, meaning their
viscosity remains constant regardless of the applied shear rate.[4][5] However, when fillers are
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introduced to create dental composites, the behavior becomes non-Newtonian and shear-
thinning, where the viscosity decreases as the shear rate increases.[4][6] These composites
can also exhibit thixotropy, a time-dependent shear-thinning property where the material's
viscosity decreases over time under constant shear.[4]

Quantitative Data on Rheological Properties

The viscosity of TEGDMA/Bis-GMA mixtures is highly dependent on their composition and the
surrounding temperature. The following tables summarize quantitative data from various
studies.

Table 1: Viscosity of Pure Monomers and a 1:1 Mixture

Monomer/Mixture Viscosity (Pa-s) Reference
Bis-GMA ~600 - 1000 [1]
TEGDMA ~0.01 - 0.05 [1]
Bis-GMA/TEGDMA (1:1 ratio) 0.32 [1]

Table 2: Effect of Composition on Viscosity of Unfilled Resin Mixtures
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BENCHE

Bis-GMA
(mol%)

Co-monomer

Viscosity
(Pa-s)

Observations

Reference

33

TEGDMA

Baseline

[7]

50

TEGDMA

Baseline

[7]

66

TEGDMA

Baseline, higher
viscosity than
33% and 50%

[1]17]

33

BisEMA

Significant
increase only
when no
TEGDMA is

present

[7]

50

BisEMA

Increased
viscosity
compared to
TEGDMA co-

monomer

[7]

66

BisEMA

Increased
viscosity
compared to
TEGDMA co-

monomer

[7]

Note: Specific viscosity values for all combinations were not available in a single comparable

dataset.

Table 3: Effect of Temperature on the Viscosity of Resin Composites
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Viscosity Range

Temperature (°C
£ ) (kPa-s)

Key Finding Reference

25 0.05 - 349.33

Viscosity is
significantly higher at [6]

room temperature.

37 0.03 - 132.00

Increasing the

temperature to body
temperature [6]
significantly

decreases viscosity.

Experimental Protocols

The following are detailed methodologies for the rheological characterization of TEGDMA/Bis-

GMA mixtures.

Protocol 1: Preparation of Unfilled TEGDMA/Bis-GMA

Mixtures

Objective: To prepare homogenous monomer mixtures for rheological analysis.

Materials:

Analytical balance

Mixing vessel (e.g., amber glass vial)

Procedure:

2,2-bis-[4-(methacryloxy-2-hydroxy-propoxy)-phenyl]-propane (Bis-GMA)

Triethylene glycol dimethacrylate (TEGDMA)

Magnetic stirrer and stir bar or a mechanical mixer

o Determine the desired weight or molar ratio of Bis-GMA to TEGDMA.
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o Accurately weigh the required amount of Bis-GMA and TEGDMA into the mixing vessel.

e Mix the components thoroughly until a homogenous, transparent solution is obtained. For
highly viscous mixtures, gentle heating (e.g., to 37°C) and mechanical mixing may be
necessary to ensure uniformity.

o Store the mixture in a sealed, light-protected container at a controlled temperature before
analysis.

Protocol 2: Rheological Measurement using a Dynamic
Oscillatory Rheometer

Objective: To determine the viscoelastic properties of the TEGDMA/Bis-GMA mixtures.
Instrumentation:
o Dynamic oscillatory rheometer (e.g., with parallel plate or cone and plate geometry)
o Temperature control unit
Procedure:
e Instrument Setup and Calibration:
o Select the appropriate geometry (e.g., 25 mm parallel plates).
o Set the gap between the plates (e.g., 1 mm).
o Calibrate the instrument according to the manufacturer's instructions.
o Sample Loading:

o Place a sufficient amount of the prepared monomer mixture onto the center of the lower
plate.

o Lower the upper plate to the set gap, ensuring the sample completely fills the gap and any
excess is carefully removed.

© 2025 BenchChem. All rights reserved. 5/9 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b086305?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

o Allow the sample to equilibrate at the desired temperature (e.g., 25°C or 37°C) for a
specified time to ensure thermal stability.

o Steady Shear Test (to determine viscosity vs. shear rate):

o Apply a controlled shear rate sweep over a defined range (e.g., 0.1 to 100 s™1).

o Record the resulting shear stress to determine the viscosity at each shear rate.

o For unfilled mixtures, the viscosity should remain relatively constant (Newtonian behavior).
o Dynamic Oscillatory Shear Test (to determine viscoelastic moduli):

o Perform a frequency sweep over a specified angular frequency range (e.g., 0.1 to 100
rad/s) at a constant, low strain within the linear viscoelastic region.

o Measure the storage modulus (G"), loss modulus (G"), and complex viscosity (n*).

Visualizations

Below are diagrams illustrating the experimental workflow and the relationship between the
composition of TEGDMA/Bis-GMA mixtures and their rheological properties.
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Caption: Experimental workflow for rheological characterization.
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Caption: Composition effects on rheological properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. researchgate.net [researchgate.net]

2. Fabrication and Evaluation of Bis-GMA/TEGDMA Dental Resins/Composites Containing
Nano Fibrillar Silicate - PMC [pmc.ncbi.nlm.nih.gov]

3. Fabrication and evaluation of Bis-GMA/TEGDMA dental resins/composites containing
halloysite nanotubes - PMC [pmc.ncbi.nim.nih.gov]

4. Rheological properties of experimental Bis-GMA/TEGDMA flowable resin composites with
various macrofiller/microfiller ratio - PubMed [pubmed.ncbi.nlm.nih.gov]

5. KoreaMed [koreamed.org]

6. Rheological properties of resin composites according to variations in composition and
temperature | Pocket Dentistry [pocketdentistry.com]

7. Influence of BisGMA, TEGDMA, and BisEMA contents on viscosity, conversion, and
flexural strength of experimental resins and composites - PubMed [pubmed.ncbi.nim.nih.gov]

© 2025 BenchChem. All rights reserved. 8/9 Tech Support


https://www.benchchem.com/product/b086305?utm_src=pdf-body-img
https://www.benchchem.com/product/b086305?utm_src=pdf-custom-synthesis
https://www.researchgate.net/publication/26690679_Influence_of_BisGMA_TEGDMA_and_BisEMA_contents_on_viscosity_conversion_and_flexural_strength_of_experimental_resins_and_composites
https://pmc.ncbi.nlm.nih.gov/articles/PMC2239214/
https://pmc.ncbi.nlm.nih.gov/articles/PMC2239214/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3432153/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3432153/
https://pubmed.ncbi.nlm.nih.gov/18620747/
https://pubmed.ncbi.nlm.nih.gov/18620747/
https://www.koreamed.org/SearchBasic.php?RID=2175653&DT=1
https://pocketdentistry.com/rheological-properties-of-resin-composites-according-to-variations-in-composition-and-temperature/
https://pocketdentistry.com/rheological-properties-of-resin-composites-according-to-variations-in-composition-and-temperature/
https://pubmed.ncbi.nlm.nih.gov/19627357/
https://pubmed.ncbi.nlm.nih.gov/19627357/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b086305?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

 To cite this document: BenchChem. [Application Notes and Protocols for Rheological
Characterization of TEGDMA/Bis-GMA Mixtures]. BenchChem, [2025]. [Online PDF].
Available at: [https://www.benchchem.com/product/b086305#rheological-properties-of-
tegdma-and-bis-gma-mixtures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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